Cas no 1823993-78-7 (2-(2,6-Dimethylphenyl)butanoic acid)

• Product Name: 2-(2,6-Dimethylphenyl)butanoic acid
• CAS No: 1823993-78-7
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5750794
• PubChem ID: 130134782
• Update Time: 2025-05-24

2-(2,6-Dimethylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethylphenyl)butanoic acid
• 1823993-78-7
• EN300-1868985
• 2-(2,6-Dimethylphenyl)butanoic acid

• Inchi： 1S/C12H16O2/c1-4-10(12(13)14)11-8(2)6-5-7-9(11)3/h5-7,10H,4H2,1-3H3,(H,13,14)
• InChI Key： XQBNWWDBSKOVEA-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2,6-Dimethylphenyl)butanoic acid

Introduction to 2-(2,6-Dimethylphenyl)butanoic acid (CAS No. 1823993-78-7)

2-(2,6-Dimethylphenyl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1823993-78-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a butanoic acid moiety linked to a 2,6-dimethylphenyl group, has garnered attention due to its structural uniqueness and potential biological activities. The presence of the aromatic ring system with two methyl substituents enhances its chemical reactivity and binding affinity, making it a valuable scaffold for drug discovery and material science applications.

The structural framework of 2-(2,6-Dimethylphenyl)butanoic acid consists of a four-carbon chain terminated by a carboxylic acid group (-COOH), which is conjugated with a benzene ring substituted at the 2 and 6 positions with methyl groups. This configuration imparts specific electronic and steric properties that influence its interactions with biological targets. The compound’s solubility profile in common organic solvents like methanol, ethanol, and dimethyl sulfoxide (DMSO) further facilitates its use in laboratory-scale synthesis and high-throughput screening (HTS) platforms.

In recent years, the pharmaceutical industry has shown increasing interest in molecules that incorporate aromatic rings with methyl substituents due to their role as pharmacophores in numerous therapeutic agents. 2-(2,6-Dimethylphenyl)butanoic acid serves as a versatile building block for the synthesis of more complex derivatives. Its carboxylic acid functionality allows for further derivatization via esterification, amidation, or coupling reactions, enabling the creation of novel compounds with tailored pharmacological properties.

One of the most compelling aspects of CAS No. 1823993-78-7 is its potential application in the development of bioactive molecules. Studies have suggested that structurally related compounds exhibit inhibitory effects on various enzymes and receptors implicated in metabolic disorders, neurodegenerative diseases, and inflammatory conditions. The dimethylphenyl moiety, in particular, has been associated with enhanced binding affinity to certain protein targets due to its ability to mimic natural ligands through hydrophobic interactions and π-π stacking.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 2-(2,6-Dimethylphenyl)butanoic acid with high precision. Molecular docking simulations indicate that this compound can interact with heme-containing enzymes such as cytochrome P450s, which are crucial in drug metabolism. Additionally, its structural features suggest potential activity against serine/threonine kinases involved in cancer signaling pathways. These findings underscore the compound’s significance as a lead molecule for medicinal chemists.

The synthesis of CAS No. 1823993-78-7 can be achieved through multiple routes depending on the desired purity and scale of production. A common approach involves the Friedel-Crafts alkylation of benzene derivatives followed by reduction and carboxylation steps. Alternatively, palladium-catalyzed cross-coupling reactions have been explored to introduce the dimethylphenyl group efficiently. These synthetic methodologies highlight the compound’s accessibility and utility in industrial settings.

In material science applications, 2-(2,6-Dimethylphenyl)butanoic acid has demonstrated promise as an intermediate for polymer modification and functional coating formulations. Its ability to form stable complexes with metal ions makes it useful in catalytic systems and corrosion inhibition studies. Furthermore, the compound’s thermal stability allows it to be incorporated into high-performance polymers without degradation.

The safety profile of CAS No. 1823993-78-7 is another critical consideration for researchers handling this compound. While it does not pose acute toxicity risks under standard laboratory conditions, appropriate personal protective equipment (PPE) such as gloves and safety goggles should be used to prevent skin and eye contact. Storage recommendations include keeping the compound in a cool, dry place away from direct sunlight to maintain stability.

Regulatory compliance is an essential aspect when working with pharmaceutical intermediates like 2-(2,6-Dimethylphenyl)butanoic acid (CAS No. 1823993-78-7). Manufacturers must adhere to guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to ensure quality control and safety standards are met before proceeding to clinical trials or commercialization.

The future prospects for this compound remain promising as research continues to uncover new applications in drug development and material engineering. Collaborative efforts between academia and industry are likely to drive innovation by leveraging computational modeling techniques alongside experimental validation studies.

In conclusion,CAS No. 1823993-78-7, or 2-(2,6-Dimethylphenyl)butanoic acid, represents a multifaceted compound with significant potential across multiple scientific domains. Its unique structural features make it an attractive candidate for further exploration in medicinal chemistry while also offering utility in advanced materials research.